Cas no 2228720-82-7 (2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 2228720-82-7
• MF: C₈H₁₁BrClNS
• MW: 268.601639032364
• CID: 5877728
• PubChem ID: 165733491
• Update Time: 2025-06-11

2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine
• EN300-1920339
• 2228720-82-7

• Inchi： 1S/C8H11BrClNS/c1-8(2,4-11)6-3-5(9)7(10)12-6/h3H,4,11H2,1-2H3
• InChI Key： YIDJNVMZXIGZRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C)(C)CN)Cl

Computed Properties

• Exact Mass: 266.94841g/mol
• Monoisotopic Mass: 266.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 2228720-82-7)

The compound 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 2228720-82-7) is a specialized organic molecule featuring a thiophene core substituted with bromo and chloro groups, coupled with a 2-methylpropan-1-amine side chain. This structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. Its unique heterocyclic framework and functional groups make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for halogenated thiophene derivatives has surged due to their role in designing small-molecule inhibitors and kinase-targeted therapies. Researchers frequently search for terms like "thiophene-based amines in drug design" or "CAS 2228720-82-7 applications," reflecting its relevance in medicinal chemistry. The compound’s electrophilic sites (bromo and chloro) enable further functionalization, aligning with trends in covalent drug discovery, a hot topic in AI-driven molecular optimization platforms.

From a synthetic perspective, 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine is synthesized via cross-coupling reactions, often leveraging palladium catalysis. This aligns with industry shifts toward green chemistry and atom-efficient protocols. Laboratories optimizing such processes frequently inquire about "scalable synthesis of bromo-chlorothiophenes" or "amine protection strategies for thiophene derivatives," underscoring its practical significance.

The compound’s physicochemical properties—such as moderate lipophilicity and hydrogen-bonding capacity—make it a candidate for central nervous system (CNS) drug candidates. This ties into broader discussions on blood-brain barrier permeability, a recurring theme in neuropharmacology forums. Additionally, its potential in catalysis and ligand design is explored in academic literature, often linked to queries like "thiophene amines in asymmetric synthesis."

Regulatory and safety profiles of CAS 2228720-82-7 are rigorously evaluated to ensure compliance with global REACH and FDA guidelines. While not classified as hazardous, its handling requires standard laboratory safety protocols, a topic frequently searched alongside "best practices for handling halogenated amines."

In summary, 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropan-1-amine exemplifies the intersection of structural complexity and functional versatility, driving innovation across life sciences and materials engineering. Its ongoing study reflects the dynamic needs of high-throughput screening and precision medicine, ensuring its prominence in scientific discourse.